Cas no 4228-89-1 (4,7-dichloro-2-(trifluoromethyl)-1H-benzimidazole)

• Product Name: 4,7-dichloro-2-(trifluoromethyl)-1H-benzimidazole
• CAS No: 4228-89-1
• MF: C₈H₃Cl₂F₃N₂
• MW: 255.024029970169
• CID: 1513461
• PubChem ID: 20212
• Update Time: 2025-04-21

4,7-dichloro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-2-(trifluoromethyl)-1H-benzimidazole
• 4228-89-1
• 4,7-Dichloro-2-(trifluoromethyl)-1H-benzo[d]imidazole
• 4,7-Dichloro-2-(trifluoromethyl)benzimidazole
• BRN 0960435
• QECRKWYIIQPMPA-UHFFFAOYSA-N
• SCHEMBL9868847
• BENZIMIDAZOLE, 4,7-DICHLORO-2-(TRIFLUOROMETHYL)-
• DTXSID00195107

• Inchi： 1S/C8H3Cl2F3N2/c9-3-1-2-4(10)6-5(3)14-7(15-6)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： QECRKWYIIQPMPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1NC(C(F)(F)F)=N2)Cl

Computed Properties

• Exact Mass: 253.96269
• Monoisotopic Mass: 253.962538
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.672
• Boiling Point: 332.3°C at 760 mmHg
• Flash Point: 154.8°C
• Refractive Index: 1.588
• PSA: 28.68